Cas no 1240571-83-8 (2-Methyl-1-undecylpiperazine)

• Product Name: 2-Methyl-1-undecylpiperazine
• CAS No: 1240571-83-8
• MF: C₁₆H₃₄N₂
• MW: 254.454564571381
• MDL: MFCD16811273
• CID: 4690331
• Update Time: 2025-06-07

2-Methyl-1-undecylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-undecylpiperazine
• CCCCCCCCCCCN1CCNCC1C

• MDL： MFCD16811273
• Inchi： 1S/C16H34N2/c1-3-4-5-6-7-8-9-10-11-13-18-14-12-17-15-16(18)2/h16-17H,3-15H2,1-2H3
• InChI Key： QIYFNYADZQKBQX-UHFFFAOYSA-N
• SMILES： N1(CCNCC1C)CCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 182
• Topological Polar Surface Area: 15.3

Additional information on 2-Methyl-1-undecylpiperazine

Introduction to 2-Methyl-1-undecylpiperazine (CAS No: 1240571-83-8)

2-Methyl-1-undecylpiperazine, with the chemical formula C₁₂H₂₇N, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural and functional properties. This compound, identified by its CAS number 1240571-83-8, belongs to the piperazine class of heterocyclic amines, which are widely recognized for their versatility in medicinal chemistry. The presence of both a methyl group and a long undecyl chain in its molecular structure imparts distinct physicochemical characteristics, making it a subject of interest for various applications.

The structure of 2-Methyl-1-undecylpiperazine features a piperazine ring substituted with a methyl group at the 2-position and an undecyl chain at the 1-position. This configuration contributes to its solubility profile and interaction potential with biological targets. The compound’s long aliphatic chain enhances its lipophilicity, which is a critical factor in drug design, particularly for achieving optimal pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Such attributes make it a promising candidate for further exploration in drug development pipelines.

In recent years, there has been growing interest in piperazine derivatives due to their broad spectrum of biological activities. Among these derivatives, 2-Methyl-1-undecylpiperazine has been studied for its potential role in modulating neurotransmitter systems. The compound’s ability to interact with serotonin receptors, in particular, has been a focal point of research. Serotonin is a key neurotransmitter involved in mood regulation, appetite control, and cognitive functions. By targeting serotonin receptors, 2-Methyl-1-undecylpiperazine may offer therapeutic benefits in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Recent studies have highlighted the compound’s interaction with the serotonin transporter (SERT), which is crucial for regulating serotonin levels in the synaptic cleft. Preliminary research suggests that 2-Methyl-1-undecylpiperazine may exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs), although further studies are needed to confirm its efficacy and safety profiles. The compound’s unique structural features also make it an attractive scaffold for designing novel psychoactive agents with improved pharmacological profiles.

Beyond its potential applications in psychiatry and neurology, 2-Methyl-1-undecylpiperazine has shown promise in other therapeutic areas. Its structural motif is reminiscent of compounds that exhibit anti-inflammatory and immunomodulatory effects. The piperazine ring is known to be a versatile pharmacophore that can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This opens up possibilities for exploring its role in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound’s lipophilicity also makes it suitable for topical applications. In dermatological research, 2-Methyl-1-undecylpiperazine has been investigated for its potential to enhance the penetration of active ingredients through the skin barrier. Its ability to modulate skin cell proliferation and differentiation could be beneficial in developing treatments for skin disorders such as psoriasis and eczema. Additionally, its interaction with lipid rafts in cell membranes suggests potential applications in anti-cancer therapies targeting membrane-associated pathways.

In terms of synthesis, 2-Methyl-1-undecylpiperazine can be prepared through multi-step organic reactions involving alkylation and functional group transformations on the piperazine backbone. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. The synthesis route typically involves the reaction of 1-bromoundecane with piperazine derivatives followed by methylation at the desired position.

The pharmacokinetic behavior of 2-Methyl-1-undecylpiperazine is another area of active investigation. Studies have begun to elucidate how the compound is metabolized within the body and how it distributes across different tissues. Understanding these processes is essential for optimizing dosing regimens and minimizing potential side effects. Metabolic studies indicate that the compound undergoes biotransformation primarily through cytochrome P450 enzymes, which are responsible for breaking down many pharmaceuticals.

Given its promising preclinical data, 2-Methyl-1-undecylpiperazine is poised to enter clinical trials in the near future. Researchers are optimistic about its potential to address unmet medical needs across multiple therapeutic domains. As more data becomes available on its safety and efficacy, this compound could become a valuable tool in modern medicine.

The development of novel psychoactive agents remains a challenging yet rewarding endeavor. Compounds like 2-Methyl-1-undecylpiperazine highlight the importance of innovative drug design strategies that leverage structural diversity to discover new therapeutic entities. The continued exploration of piperazine derivatives will undoubtedly contribute significantly to advancements in pharmacology over the coming years.